N-[(5-methyl-1,2-oxazol-3-yl)methyl]but-2-ynamide

• IUPAC Name: N-[(5-methyl-1,2-oxazol-3-yl)methyl]but-2-ynamide
• InChI: InChI=1S/C9H10N2O2/c1-3-4-9(12)10-6-8-5-7(2)13-11-8/h5H,6H2,1-2H3,(H,10,12)
• InChI Key: KJRFBJJOJQVUHE-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=NOC(=C1)C
• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol

Description

N-[(5-methyl-1,2-oxazol-3-yl)methyl]but-2-ynamide, also known as MOB-015, is a novel antifungal compound that has gained significant attention in the scientific community due to its potential therapeutic applications. MOB-015 belongs to the oxaborole class of compounds and has shown promising results in the treatment of various fungal infections.

Scientific Research Applications

Synthesis of Oxazole Derivatives

Research demonstrates that ynamides, which share structural features with N-[(5-methyl-1,2-oxazol-3-yl)methyl]but-2-ynamide, are crucial substrates in organic synthesis. They participate in cyclization reactions to produce oxazolones and other oxazole derivatives, showcasing their versatility as building blocks in chemical synthesis.

• Controlled synthesis of oxazolones has been achieved through regioselective iodocyclization of ynamides, highlighting an efficient pathway for generating oxazolone structures from N-alkynyl tert-butyloxycarbamates under varying conditions (Hai Huang et al., 2015).
• Gold(I)-catalyzed oxidative annulation involving ynamides has been used to reverse regioselectivity in the synthesis of aminooxazoles, providing a novel approach for the generation of oxazole rings with diverse functional groups (Dmitry P. Zimin et al., 2020).
• The reaction of ynamides with iminoiodinane-derived nitrenes leading to the formation of oxazolones and polyfunctionalized oxazolidinones has been explored, further extending the utility of ynamides in synthesizing nitrogen-containing heterocycles (Romain Rey-Rodriguez et al., 2017).

Advances in Heterocyclic Chemistry

Ynamides serve as pivotal intermediates in constructing complex molecular structures, including heterocycles, which are foundational in developing pharmaceuticals and natural product synthesis.

• A comprehensive overview of ynamides in ring-forming transformations emphasizes their role in activating carbon-carbon triple bonds for electrophilic and nucleophilic reactions, leading directly to nitrogen-containing products. This versatility underscores their significance in synthesizing complex structures and heterocycles found in natural products and molecules of medicinal interest (Xiao-Na Wang et al., 2014).